Cas no 1286712-34-2 (2-Azido-3-chloroquinoxaline)

• Product Name: 2-Azido-3-chloroquinoxaline
• CAS No: 1286712-34-2
• MF: C₈H₄ClN₅
• MW: 205.603858947754
• MDL: MFCD24457981
• CID: 5605821
• PubChem ID: 126484522
• Update Time: 2025-10-23

2-Azido-3-chloroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-azido-3-chloroquinoxaline
• EN300-8757278
• SCHEMBL18397617
• 1286712-34-2
• 2-Azido-3-chloroquinoxaline

• MDL： MFCD24457981
• Inchi： 1S/C8H4ClN5/c9-7-8(13-14-10)12-6-4-2-1-3-5(6)11-7/h1-4H
• InChI Key： FIHVQDFEMHLYHG-UHFFFAOYSA-N
• SMILES： ClC1=C(N=[N+]=[N-])N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 205.0155228g/mol
• Monoisotopic Mass: 205.0155228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.1Ų

Additional information on 2-Azido-3-chloroquinoxaline

Comprehensive Overview of 2-Azido-3-chloroquinoxaline (CAS No. 1286712-34-2): Properties, Applications, and Research Insights

2-Azido-3-chloroquinoxaline (CAS No. 1286712-34-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique azido and chloro functional groups, serves as a versatile intermediate in organic synthesis. Researchers frequently explore its reactivity in click chemistry applications, particularly in the development of novel drug candidates and bioconjugation techniques. Its molecular structure, combining a quinoxaline core with strategic substituents, enables diverse modifications for tailored applications.

The growing interest in 2-Azido-3-chloroquinoxaline aligns with current trends in small-molecule drug discovery and high-throughput screening. Laboratories worldwide utilize this compound to investigate structure-activity relationships (SAR) in medicinal chemistry. Recent publications highlight its role in designing kinase inhibitors and antibacterial agents, addressing pressing healthcare challenges like antimicrobial resistance. The compound's azide group facilitates efficient cycloaddition reactions, making it invaluable for proteomics studies and biomarker development.

From a synthetic chemistry perspective, CAS 1286712-34-2 demonstrates remarkable stability under various conditions while maintaining high reactivity in targeted transformations. This balance makes it particularly useful for multi-step synthesis workflows. Analytical techniques such as HPLC purification and NMR characterization confirm its purity and structural integrity, essential for reproducible research outcomes. The compound's chloroquinoxaline moiety contributes to its electron-deficient character, influencing its participation in nucleophilic aromatic substitution reactions.

In material science applications, 2-Azido-3-chloroquinoxaline serves as a building block for functionalized polymers and smart materials. Its incorporation into conjugated systems enables the development of advanced optoelectronic materials with potential applications in organic electronics and sensor technologies. Researchers are particularly interested in its potential for creating photo-responsive systems and molecular switches, areas experiencing rapid growth due to demands for renewable energy solutions.

The safety profile and handling requirements for 2-Azido-3-chloroquinoxaline follow standard laboratory protocols for azide-containing compounds. Proper storage conditions—typically under inert atmosphere at controlled temperatures—ensure long-term stability. While not classified among restricted substances, researchers must employ appropriate personal protective equipment (PPE) when working with this chemical, aligning with modern laboratory safety standards and green chemistry principles.

Ongoing research continues to uncover new applications for CAS 1286712-34-2, particularly in targeted drug delivery systems and bioorthogonal chemistry. Its compatibility with living cell environments makes it valuable for chemical biology studies. Recent patent filings indicate growing commercial interest, with potential applications ranging from diagnostic reagents to advanced material coatings. The compound's versatility ensures its continued relevance across multiple scientific disciplines.

For researchers sourcing 2-Azido-3-chloroquinoxaline, quality parameters such as purity grade, batch consistency, and analytical documentation remain critical considerations. Reputable suppliers provide comprehensive technical data sheets and certificates of analysis, enabling informed material selection. The compound's shelf life and storage stability factors significantly impact experimental reproducibility, especially in long-term drug development projects.

Emerging trends in computational chemistry and AI-assisted molecular design are creating new opportunities for optimizing 1286712-34-2 derivatives. Virtual screening approaches help predict novel bioactive compounds derived from this scaffold, accelerating discovery timelines. Such methodologies address the pharmaceutical industry's need for cost-effective and time-efficient research strategies while maintaining high success rates in lead compound identification.